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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing Apiezon L grease to enhance vacuum
performance. Below you will find detailed troubleshooting guides, frequently asked questions
(FAQs), and experimental protocols in a user-friendly question-and-answer format to address
common issues encountered during experiments.

Troubleshooting Guide

Q1: My vacuum system is not reaching the expected pressure after applying Apiezon L grease.
What should | do?

Al: An inability to reach the desired vacuum level is a common issue that can stem from
several factors. Follow this troubleshooting workflow to identify and resolve the problem.

Troubleshooting Workflow for Suboptimal Vacuum Pressure

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1171838?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Start: Suboptimal
Vacuum Pressure

1. Check for Leaks

No (leaks found
2. Review Grease Application
Application is correct
3. Investigate Outgassing
Outgassing is minimal Leak found and fixed
4. Assess for Contamination Re-ppplied grease correctly
No contaminafion found

Outgassing source removed

5. Evaluate Pump Performance

Pump |s faulty Pump issue resolved

Issue Persists:
Consult System Manual
or Manufacturer

Success: Vacuum
Improved

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing poor vacuum performance.
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e Check for Leaks: Even minor leaks can significantly impact vacuum pressure.[1]

o Action: Conduct a thorough leak test using a helium leak detector or a similar method. Pay
close attention to areas where the grease was applied.

o Solution: If a leak is found, re-apply the grease according to the recommended protocol.
Replace any damaged O-rings or seals.

* Review Grease Application: The most common error is using an excessive amount of
grease.

o Action: Visually inspect the greased joints. The grease layer should be thin and
transparent.

o Solution: If too much grease was used, clean the joint and re-apply a minimal amount. For
O-rings, a light sheen is sufficient.[2][3] For ground glass joints, apply two thin lines on
opposite sides and twist to create a clear seal.[4]

 Investigate Outgassing: Apiezon L has a very low vapor pressure at its recommended
operating temperature, but this can increase if the temperature is too high.[5]

o Action: Verify that the operating temperature of your system is within the recommended
range for Apiezon L grease (10 to 30°C).[5][6] Be aware that components near heat
sources, like filament housings in electron microscopes, can exceed this temperature.[7]

o Solution: If overheating is suspected, ensure proper cooling and consider using a higher-
temperature grease like Apiezon H for those specific components.[7]

o Assess for Contamination: Apiezon L grease has a "gettering" action, meaning it can absorb
impurities.[5][8][9] However, the grease itself can become a source of contamination if not
handled properly.

o Action: Check if the grease was exposed to volatile substances before or during
application. An opened container of Apiezon L can absorb airborne vapors, which can
compromise its vapor pressure characteristics.[5]
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o Solution: Use fresh grease from a clean container. If contamination of the system is
suspected, clean all components thoroughly. Apiezon L can be removed by wiping with a
soft, lint-free cloth, followed by washing with an aromatic hydrocarbon solvent like toluene
or xylene.[10]

o Evaluate Pump Performance: If the issue persists, the problem may lie with the vacuum
pump itself.

o Action: Refer to the manufacturer's guidelines for your vacuum pump to ensure it is
operating correctly.

o Solution: Address any pump-related issues as per the manufacturer's instructions.

Q2: I'm observing unexpected peaks in my mass spectrometry results after using Apiezon L
grease. What could be the cause?

A2: While Apiezon L is ideal for mass spectrometry due to its low vapor pressure and
resistance to "creep,” contamination can still occur if not used correctly.

¢ Issue: Applying too much grease can lead to it migrating into the system and causing
contamination.

e Solution: Use a minimal amount of grease. When lubricating O-rings or seals, a very thin,
almost invisible layer is sufficient.

e Issue: The grease may have absorbed contaminants from the atmosphere or from unclean
surfaces before application.

e Solution: Always use clean, fresh grease. Ensure all surfaces and O-rings are thoroughly
cleaned before applying the grease.

Frequently Asked Questions (FAQs)
Q3: What is the proper way to apply Apiezon L grease to an O-ring?

A3: Apiezon greases can enhance the sealing performance of O-rings and make them easier to
install and remove.[2]
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Ensure the O-ring is clean and free of any debris.

With a gloved hand, apply a small amount of Apiezon L grease between two fingers.

Wipe away any excess grease, leaving a very light smear that appears as a sheen on the O-
ring.[2][3]

Install the O-ring in its groove.

Q4: How do | apply Apiezon L grease to a ground glass joint?

A4: Proper application is key to achieving a good seal without using excess grease.

o Apply two thin lines of grease down opposite sides of the cone (the male part of the joint).[4]
« Insert the cone fully into the socket (the female part).[4]

o Firmly twist the cone back and forth in the socket until the grease spreads to form a clear,
uniform seal with no streaks.[4]

Q5: What materials are compatible with Apiezon L grease?

A5: Apiezon L is compatible with a wide range of O-ring materials, including Viton, silicone,
nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[2] Due
to its hydrocarbon base, it is not compatible with EPDM, EPR, butyl rubber, and PVC seals.[2]

Q6: How should I clean and remove Apiezon L grease?
A6: Apiezon L grease can be easily removed.
» Wipe off any excess grease with a soft, clean, lint-free cloth.

» Residues can be washed away with an aromatic hydrocarbon solvent such as toluene or
xylene.[10] For a more environmentally friendly option, limonene can be used.[10]

e Do not use alcohols (like ethanol or IPA) or ketones (like acetone) for cleaning, as Apiezon L
is not soluble in them.[10]
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Q7: What is the shelf life of Apiezon L grease?

A7: The shelf life of an unopened container of Apiezon L grease is ten years from the date of

manufacture.[8] Once opened, the complex chemical structure that gives the grease its

"gettering" properties can also cause it to absorb airborne vapors.[5] To maximize its lifespan,

always recap the tube immediately after use and store it away from volatile substances.[5]

Data Presentation

Table 1: Quantitative Data for Apiezon L Grease

Property Value Temperature (°C)
Vapor Pressure 7 x 107 Torr 20
Thermal Conductivity 0.194 W/me°C 20
Viscosity of Molten Grease 766 cSt 50
62.3 cSt 100
Outgassing Characteristics

<1% TML, <0.1% CVCM
(ASTM E 595)
Typical Working Temperature

P I P 10to 30 °C

Range
Relative Density 0.896 20
Lubricity 4 Ball Test (ASTM D

150 kg

2596)

[6]

Experimental Protocols

Protocol 1: Sealing a Ground Glass Joint for High Vacuum

This protocol outlines the steps for effectively sealing a ground glass joint using Apiezon L

grease to ensure a high-vacuum seal.
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Experimental Workflow for Sealing a Ground Glass Joint

Start: Prepare Joint
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Both Joint Surfaces

2. Apply Two Thin Lines
of Grease to Cone

3. Insert Cone into Socket

4. Twist to Create
a Clear, Uniform Seal

5. Inspect for Streaks
or Bubbles

Seal is good Defects found

Joint Sealed Re-clean and Re-apply
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Caption: Step-by-step workflow for sealing a ground glass joint.
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o Surface Preparation: Thoroughly clean the male (cone) and female (socket) parts of the
ground glass joint with a suitable solvent to remove any old grease or contaminants. Ensure
the surfaces are completely dry before applying new grease.

o Grease Application: Apply two thin, continuous lines of Apiezon L grease down opposite
sides of the cone.[4]

o Assembly: Insert the greased cone into the socket.

e Sealing: Gently but firmly twist the two parts of the joint together. The grease should spread
out to create a transparent, uniform seal. Continue twisting until no streaks or air bubbles are
visible.

 Inspection: Visually inspect the seal to ensure it is continuous and free of defects. If
necessary, clean and re-apply the grease.

Protocol 2: Use of Apiezon L Grease in Mass Spectrometry Sample Preparation to Prevent
Contamination

This protocol provides a methodology for using Apiezon L grease in a manner that minimizes
the risk of sample contamination in sensitive mass spectrometry applications. The primary use
in this context is for sealing vacuum desiccators during sample drying or storage.

o Objective: To create a reliable vacuum seal on a desiccator or sample storage chamber
without introducing contaminants that could interfere with mass spectrometry analysis.

e Materials:
o Apiezon L grease
o Lint-free cloths
o Aromatic hydrocarbon solvent (e.g., toluene or xylene)
o Vacuum desiccator with a ground glass flange

e Procedure:
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1. Cleaning: Thoroughly clean the ground glass flange of the desiccator lid and base with a
lint-free cloth and a suitable solvent to remove any particulate matter or old lubricant. Allow
the solvent to fully evaporate.

2. Grease Application: Apply a single, thin, and continuous bead of Apiezon L grease to the
ground glass flange of the desiccator base. Use a minimal amount to avoid excess being
squeezed into the vacuum chamber.

3. Sealing: Carefully place the desiccator lid onto the base and gently rotate it a few degrees
back and forth to spread the grease into a thin, transparent, and uniform seal.

4. Sample Introduction: Place your samples inside the desiccator for drying or storage under
vacuum.

5. Evacuation: Evacuate the desiccator using a vacuum pump. The Apiezon L grease will
ensure a high-vacuum seal, protecting the samples from atmospheric contaminants.

6. Sample Removal and Analysis: Once the samples are ready, vent the desiccator, remove
the samples, and proceed with your standard mass spectrometry sample preparation
workflow. The use of the silicone-free Apiezon L grease will have prevented "creep” and
potential contamination of your samples with siloxanes, which are a common source of
background noise in mass spectrometry.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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